Cas no 1339416-02-2 (1-(Thiophene-2-carbonyl)azetidine-3-carboxylic acid)

1-(Thiophene-2-carbonyl)azetidine-3-carboxylic acid is a heterocyclic compound featuring a thiophene-2-carbonyl group linked to an azetidine ring bearing a carboxylic acid functionality at the 3-position. This structure offers versatility as a building block in medicinal chemistry, particularly in the synthesis of pharmacologically active molecules. The azetidine scaffold provides conformational rigidity, while the thiophene moiety enhances electronic properties, making it valuable for drug discovery applications. The carboxylic acid group allows for further derivatization, enabling the formation of amides, esters, or other functionalized intermediates. Its well-defined reactivity and stability make it suitable for use in peptide mimetics and small-molecule inhibitors.
1-(Thiophene-2-carbonyl)azetidine-3-carboxylic acid structure
1339416-02-2 structure
Product Name:1-(Thiophene-2-carbonyl)azetidine-3-carboxylic acid
CAS No:1339416-02-2
MF:C9H9NO3S
MW:211.237661123276
MDL:MFCD20282281
CID:2174455
PubChem ID:64253320
Update Time:2025-06-08

1-(Thiophene-2-carbonyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(Thiophene-2-carbonyl)azetidine-3-carboxylic acid
    • 1-(2-thienylcarbonyl)azetidine-3-carboxylic acid
    • MDL: MFCD20282281
    • Inchi: 1S/C9H9NO3S/c11-8(7-2-1-3-14-7)10-4-6(5-10)9(12)13/h1-3,6H,4-5H2,(H,12,13)
    • InChI Key: VTUOLKLEXSFFTE-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(N1CC(C(=O)O)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Topological Polar Surface Area: 85.8

1-(Thiophene-2-carbonyl)azetidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T121671-100mg
1-(2-Thienylcarbonyl)azetidine-3-carboxylic Acid
1339416-02-2
100mg
$ 70.00 2022-06-03
TRC
T121671-500mg
1-(2-Thienylcarbonyl)azetidine-3-carboxylic Acid
1339416-02-2
500mg
$ 295.00 2022-06-03
TRC
T121671-1g
1-(2-Thienylcarbonyl)azetidine-3-carboxylic Acid
1339416-02-2
1g
$ 455.00 2022-06-03
Enamine
EN300-235516-0.05g
1-(thiophene-2-carbonyl)azetidine-3-carboxylic acid
1339416-02-2 95%
0.05g
$468.0 2024-06-19
Enamine
EN300-235516-0.1g
1-(thiophene-2-carbonyl)azetidine-3-carboxylic acid
1339416-02-2 95%
0.1g
$490.0 2024-06-19
Enamine
EN300-235516-0.25g
1-(thiophene-2-carbonyl)azetidine-3-carboxylic acid
1339416-02-2 95%
0.25g
$513.0 2024-06-19
Enamine
EN300-235516-0.5g
1-(thiophene-2-carbonyl)azetidine-3-carboxylic acid
1339416-02-2 95%
0.5g
$535.0 2024-06-19
Enamine
EN300-235516-1.0g
1-(thiophene-2-carbonyl)azetidine-3-carboxylic acid
1339416-02-2 95%
1.0g
$557.0 2024-06-19
Enamine
EN300-235516-2.5g
1-(thiophene-2-carbonyl)azetidine-3-carboxylic acid
1339416-02-2 95%
2.5g
$1089.0 2024-06-19
Enamine
EN300-235516-5.0g
1-(thiophene-2-carbonyl)azetidine-3-carboxylic acid
1339416-02-2 95%
5.0g
$1614.0 2024-06-19

Additional information on 1-(Thiophene-2-carbonyl)azetidine-3-carboxylic acid

Professional Introduction to 1-(Thiophene-2-carbonyl)azetidine-3-carboxylic Acid (CAS No. 1339416-02-2)

1-(Thiophene-2-carbonyl)azetidine-3-carboxylic acid, identified by its CAS number 1339416-02-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a thiophene core appended with an azetidine ring, both of which are strategically positioned to facilitate diverse chemical modifications and biological interactions. The presence of a carbonyl group at the 2-position of the thiophene ring and a carboxylic acid moiety at the 3-position of the azetidine ring makes this molecule a versatile scaffold for drug discovery and development.

The structural attributes of 1-(Thiophene-2-carbonyl)azetidine-3-carboxylic acid have garnered considerable attention in recent years due to its potential applications in the synthesis of bioactive molecules. The thiophene ring, known for its stability and aromaticity, serves as an excellent platform for further functionalization, while the azetidine ring introduces conformational constraints that can influence the molecule's pharmacokinetic properties. This combination has made it a valuable intermediate in the design of novel therapeutic agents.

In the context of modern pharmaceutical research, 1-(Thiophene-2-carbonyl)azetidine-3-carboxylic acid has been explored for its role in developing small-molecule inhibitors targeting various biological pathways. The carbonyl group at the thiophene ring can participate in hydrogen bonding or form coordination complexes with metal ions, which is particularly relevant in designing metalloproteinase inhibitors. Additionally, the carboxylic acid functionality at the azetidine ring can be used to form amide or ester linkages, enabling further derivatization and tailoring of physicochemical properties.

Recent studies have highlighted the compound's utility in addressing neurological disorders. The structural motif of 1-(Thiophene-2-carbonyl)azetidine-3-carboxylic acid has been shown to interact with specific binding sites on enzymes and receptors involved in neurodegenerative diseases. For instance, modifications of this scaffold have led to the identification of compounds with potential neuroprotective effects, suggesting its relevance in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the molecular structure while maintaining core pharmacophoric features makes this compound an attractive candidate for further investigation.

The synthesis of 1-(Thiophene-2-carbonyl)azetidine-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic versatility. Key synthetic strategies include cyclization reactions to form the azetidine ring, followed by functional group interconversions to introduce the thiophene and carbonyl moieties. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments are crucial for scaling up production and making this compound more accessible for industrial applications.

The pharmacological profile of 1-(Thiophene-2-carbonyl)azetidine-3-carboxylic acid has been systematically evaluated through both computational modeling and experimental studies. Computational approaches have been instrumental in predicting binding affinities and identifying optimal conformations for drug-receptor interactions. Meanwhile, experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and dynamics. These combined efforts have enhanced our understanding of how this compound behaves within biological systems.

In conclusion, 1-(Thiophene-2-carbonyl)azetidine-3-carboxylic acid (CAS No. 1339416-02-2) represents a promising entity in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features offer opportunities for designing innovative drugs targeting neurological disorders, among other conditions. As research continues to uncover new synthetic pathways and pharmacological effects, this compound is poised to play an increasingly significant role in medicinal chemistry and drug development.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.